Cas no 676561-05-0 ((5S)-1-(Chloroacetyl)-5-methyl-L-prolinamide)

(5S)-1-(Chloroacetyl)-5-methyl-L-prolinamide structure
676561-05-0 structure
Product Name:(5S)-1-(Chloroacetyl)-5-methyl-L-prolinamide
CAS No:676561-05-0
MF:C8H13ClN2O2
MW:204.654021024704
CID:875789
PubChem ID:45080982
Update Time:2025-04-19

(5S)-1-(Chloroacetyl)-5-methyl-L-prolinamide Chemical and Physical Properties

Names and Identifiers

    • (2S,5S)-1-(2-chloroacetyl)-5-methylpyrrolidine-2-carboxamide
    • 2-Pyrrolidinecarboxamide, 1-(chloroacetyl)-5-methyl-, (2S,5S)- (9CI)
    • SCHEMBL647647
    • (2S,5S)-1-(2-Chloro-acetyl)-5-methyl-pyrrolidine-2-carboxylic Acid Amide
    • 676561-05-0
    • RTGVSLRKZGCVBF-WDSKDSINSA-N
    • (5S)-1-(Chloroacetyl)-5-methyl-L-prolinamide
    • DTXSID50664257
    • Inchi: 1S/C8H13ClN2O2/c1-5-2-3-6(8(10)13)11(5)7(12)4-9/h5-6H,2-4H2,1H3,(H2,10,13)/t5-,6-/m0/s1
    • InChI Key: RTGVSLRKZGCVBF-WDSKDSINSA-N
    • SMILES: ClCC(N1[C@H](C(N)=O)CC[C@@H]1C)=O

Computed Properties

  • Exact Mass: 204.067
  • Monoisotopic Mass: 204.067
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.4A^2
  • XLogP3: 0.2
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